Cas no 1214380-17-2 ((3-Fluoro-2-(pyridin-3-yl)phenyl)methanol)

• Product Name: (3-Fluoro-2-(pyridin-3-yl)phenyl)methanol
• CAS No: 1214380-17-2
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4801811
• Update Time: 2025-05-28

(3-Fluoro-2-(pyridin-3-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-2-(pyridin-3-yl)phenyl)methanol

• Inchi： 1S/C12H10FNO/c13-11-5-1-3-10(8-15)12(11)9-4-2-6-14-7-9/h1-7,15H,8H2
• InChI Key： WTAFWUGQJIMBEU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CO)=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 203.075
• Monoisotopic Mass: 203.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on (3-Fluoro-2-(pyridin-3-yl)phenyl)methanol

Recent Advances in the Study of (3-Fluoro-2-(pyridin-3-yl)phenyl)methanol (CAS: 1214380-17-2)

In recent years, (3-Fluoro-2-(pyridin-3-yl)phenyl)methanol (CAS: 1214380-17-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated pyridinylphenyl structure, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. The latest research has focused on elucidating its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (3-Fluoro-2-(pyridin-3-yl)phenyl)methanol, highlighting its efficient preparation through a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent fluorination. The study emphasized the compound's high yield and purity, which are critical for its application in pharmaceutical research. Additionally, the researchers investigated its stability under various physiological conditions, demonstrating its suitability for further preclinical evaluation.

Another significant advancement comes from a collaborative effort between academic and industrial researchers, who reported the compound's potential as a selective inhibitor of protein kinases involved in inflammatory pathways. Using X-ray crystallography and molecular docking studies, the team identified the precise binding interactions of (3-Fluoro-2-(pyridin-3-yl)phenyl)methanol with the target kinase, revealing its high affinity and specificity. These findings were further validated through in vitro and in vivo assays, which showed potent anti-inflammatory effects in animal models of chronic inflammation.

Beyond its kinase inhibitory activity, (3-Fluoro-2-(pyridin-3-yl)phenyl)methanol has also been investigated for its role in modulating neurotransmitter receptors. A recent preprint on bioRxiv detailed its interaction with GABA-A receptors, suggesting its potential as a lead compound for the treatment of neurological disorders such as anxiety and epilepsy. The study employed electrophysiological recordings and behavioral assays to demonstrate the compound's ability to enhance GABAergic transmission, providing a mechanistic basis for its therapeutic effects.

In summary, the latest research on (3-Fluoro-2-(pyridin-3-yl)phenyl)methanol (CAS: 1214380-17-2) underscores its versatility and promise as a scaffold for drug development. Its well-characterized synthesis, robust pharmacological profile, and diverse biological activities make it a valuable candidate for further investigation. Future studies are expected to explore its optimization and clinical potential, paving the way for new therapeutic interventions in inflammation, neurology, and beyond.